Cas no 1937220-67-1 (3-(2-methylfuran-3-yl)prop-2-en-1-amine)

• Product Name: 3-(2-methylfuran-3-yl)prop-2-en-1-amine
• CAS No: 1937220-67-1
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5820616
• PubChem ID: 131237474
• Update Time: 2025-05-23

3-(2-methylfuran-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylfuran-3-yl)prop-2-en-1-amine
• EN300-1771015
• 1937220-67-1

• Inchi： 1S/C8H11NO/c1-7-8(3-2-5-9)4-6-10-7/h2-4,6H,5,9H2,1H3/b3-2+
• InChI Key： FFSMGQJTKWJVIF-NSCUHMNNSA-N
• SMILES： O1C=CC(/C=C/CN)=C1C

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(2-methylfuran-3-yl)prop-2-en-1-amine

Introduction to 3-(2-methylfuran-3-yl)prop-2-en-1-amine (CAS No. 1937220-67-1)

3-(2-methylfuran-3-yl)prop-2-en-1-amine, identified by the chemical identifier CAS No. 1937220-67-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a furan core substituted with an amine group, has garnered attention due to its structural complexity and potential biological activities. The 2-methylfuran-3-yl moiety introduces a unique electronic and steric environment, making it a valuable scaffold for drug discovery and development.

The structural framework of 3-(2-methylfuran-3-yl)prop-2-en-1-amine consists of an unsaturated aliphatic chain connected to a nitrogen-containing heterocycle. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological pathways. The presence of the methyl group on the furan ring enhances the compound's lipophilicity, a critical factor in drug bioavailability and membrane permeability.

In recent years, there has been growing interest in heterocyclic compounds derived from furan as potential therapeutic agents. The furan ring, with its electron-deficient nature, can participate in hydrogen bonding and π-stacking interactions, which are essential for binding affinity and selectivity. Furthermore, the double bond in the propenyl chain provides flexibility and conformational diversity, allowing for optimization of pharmacokinetic properties.

One of the most compelling aspects of 3-(2-methylfuran-3-yl)prop-2-en-1-amine is its potential application in the development of novel pharmaceuticals. The compound's unique structural features make it a promising candidate for further investigation in various therapeutic areas. For instance, its ability to interact with biological targets suggests potential roles in modulating inflammatory responses, neurotransmitter systems, and metabolic pathways.

Recent studies have highlighted the importance of amine-containing heterocycles in drug design. The amine group in 3-(2-methylfuran-3-yl)prop-2-en-1-amine can serve as a hydrogen bond acceptor or donor, enhancing binding interactions with biological targets. This property is particularly valuable in designing small molecules that require precise spatial orientation for optimal activity. Additionally, the amine functionality can be further modified through derivatization strategies to explore new chemical space and improve pharmacological profiles.

The synthesis of 3-(2-methylfuran-3-yl)prop-2-en-1-amine presents both challenges and opportunities for chemists. The integration of the furan and propenyl moieties requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

In conclusion, 3-(2-methylfuran-3-yloxy)propenylamine (CAS No. 1937220 67 1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its predicted biological activities, make it a valuable scaffold for drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutics.